Cas no 28519-07-5 (Dodecane, chloro-)

• Product Name: Dodecane, chloro-
• CAS No: 28519-07-5
• MF: C₃₆H₇₅Cl₃
• MW: 614.33970952034
• CID: 259661
• PubChem ID: 34267
• Update Time: 2025-04-19

Dodecane, chloro- Chemical and Physical Properties

Names and Identifiers

• Dodecane, chloro-
• CHLORODODECANES
• 28519-07-5

• Inchi： 1S/3C12H25Cl/c1-3-4-5-6-7-8-9-10-11-12(2)13;1-3-5-6-7-8-9-10-11-12(13)4-2;1-2-3-4-5-6-7-8-9-10-11-12-13/h2*12H,3-11H2,1-2H3;2-12H2,1H3
• InChI Key： LWBUCPMCORFJMH-UHFFFAOYSA-N
• SMILES： ClC(CC)CCCCCCCCC.ClC(C)CCCCCCCCCC.ClCCCCCCCCCCCC

Computed Properties

• Exact Mass: 612.493436
• Monoisotopic Mass: 612.493436
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 39
• Rotatable Bond Count: 28
• Complexity: 263
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: 260.4°Cat760mmHg
• Flash Point: 104.5°C